N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide

• IUPAC Name: N'-(4-chloro-1,3-benzothiazol-2-yl)-4-piperidin-1-ylsulfonylbenzohydrazide
• InChI: InChI=1S/C19H19ClN4O3S2/c20-15-5-4-6-16-17(15)21-19(28-16)23-22-18(25)13-7-9-14(10-8-13)29(26,27)24-11-2-1-3-12-24/h4-10H,1-3,11-12H2,(H,21,23)(H,22,25)
• InChI Key: NKBPPVGGUXIKNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C19H19ClN4O3S2
• Molecular Weight: 451.0 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide, also known as CPTH6, is a small molecule inhibitor that has gained significant attention in recent years due to its potential use in various scientific research applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying different cellular processes.

Mechanism of Action

N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide exerts its inhibitory effect on p300/CBP by binding to a specific site on the enzyme known as the bromodomain. This binding prevents the enzyme from interacting with its target proteins, thus inhibiting its activity. This mechanism of action has been demonstrated in various in vitro and in vivo studies.
Biochemical and Physiological Effects:
In addition to its inhibitory effect on p300/CBP, N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide has been shown to have a variety of other biochemical and physiological effects. These include the inhibition of other histone acetyltransferases, as well as the induction of apoptosis in cancer cells. N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide in lab experiments is its specificity for p300/CBP. This allows researchers to selectively inhibit this enzyme without affecting other cellular processes. However, one limitation of using N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide is its relatively low potency, which can make it difficult to achieve complete inhibition of the enzyme at lower concentrations.

Future Directions

There are several potential future directions for research involving N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide. One area of interest is the development of more potent inhibitors of p300/CBP that could be used as therapeutic agents for the treatment of cancer and other diseases. Another potential direction is the investigation of the effects of N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide on other cellular processes, such as DNA repair and apoptosis. Finally, further research is needed to fully understand the potential advantages and limitations of using N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide in lab experiments and clinical settings.

Synthesis Methods

N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide can be synthesized using a multi-step process involving the reaction of various starting materials. One of the most commonly used methods involves the reaction of 4-chlorobenzo[d]thiazol-2-amine with piperidine-1-sulfonyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with 4-nitrobenzohydrazide. The final product is obtained after reduction of the nitro group using a suitable reducing agent.

Scientific Research Applications

N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide has been shown to have a variety of potential scientific research applications. One of the most promising areas of research involves its use as an inhibitor of the histone acetyltransferase enzyme, p300/CBP. This enzyme is involved in the regulation of gene expression and has been implicated in the development of various diseases, including cancer. By inhibiting p300/CBP, N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide has the potential to be used as a therapeutic agent for the treatment of cancer and other diseases.